N-(1-cyanocycloheptyl)-2-{[(4-ethylphenyl)(thiophen-2-yl)methyl]amino}acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-[[(4-ethylphenyl)-thiophen-2-ylmethyl]amino]acetamide
• InChI: InChI=1S/C23H29N3OS/c1-2-18-9-11-19(12-10-18)22(20-8-7-15-28-20)25-16-21(27)26-23(17-24)13-5-3-4-6-14-23/h7-12,15,22,25H,2-6,13-14,16H2,1H3,(H,26,27)
• InChI Key: SYCDPUPKKFIRMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C2=CC=CS2)NCC(=O)NC3(CCCCCC3)C#N
• Molecular Formula: C23H29N3OS
• Molecular Weight: 395.6 g/mol

Description

Synthesis Analysis

The synthesis of CCHEA involves several steps, including cyclization, amidation, and functional group modifications. Researchers have reported various synthetic routes, with the most common involving the condensation of appropriate precursors. These methods are well-documented in the literature.

Chemical Reactions Analysis

CCHEA participates in diverse chemical reactions, including nucleophilic substitutions, amidations, and cyclizations. Its reactivity profile depends on the functional groups present. Researchers have explored its behavior under various conditions, shedding light on its potential applications in organic synthesis.

Mechanism of Action

CCHEA’s mechanism of action remains an active area of investigation. Preliminary studies suggest that it interacts with specific receptors or enzymes, modulating cellular pathways. Its potential as a therapeutic agent—such as an enzyme inhibitor or receptor antagonist—requires further elucidation. Researchers are exploring its binding sites and downstream effects.